Cas no 374545-12-7 (1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 374545-12-7
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5361860
• Update Time: 2025-05-22

1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(2-phenylethyl)purine-2,6-dione
• 1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C15H16N4O2/c1-17-13-12(14(20)18(2)15(17)21)19(10-16-13)9-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： XPIOKRFUVIVDGS-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

1,3-Dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound with CAS No 374545-12-7, commonly referred to as 1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the purine dione class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. Recent advancements in synthetic chemistry and drug discovery have further highlighted the importance of this compound in understanding the relationship between molecular structure and biological function.

Purine diones are a subclass of purines characterized by the presence of two ketone groups within the purine ring system. The 1H-purine-2,6-dione core structure is a fundamental scaffold for various bioactive molecules. In the case of 1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, the molecule exhibits a unique combination of substituents that contribute to its distinct chemical properties. The dimethyl groups at positions 1 and 3 introduce steric effects and influence the molecule's solubility and stability. Additionally, the (2-phenylethyl) group at position 7 introduces aromaticity and potential sites for further functionalization or interaction with biological targets.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to achieve higher yields and purities while minimizing reaction times. The tetrahydro nature of the molecule suggests that it may exhibit reduced rigidity compared to its fully unsaturated counterparts, potentially enhancing its ability to adopt conformations favorable for binding to target proteins or enzymes.

The biological activity of 1,3-dimethyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been explored in various contexts. For instance, preliminary in vitro assays have indicated potential anti-inflammatory and antioxidant properties. These findings are supported by computational studies that predict interactions between the molecule and key inflammatory pathways. Furthermore, the compound has shown promise as a lead molecule in drug discovery efforts targeting neurodegenerative diseases due to its ability to modulate specific neuronal signaling pathways.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically begins with the preparation of a suitable purine dione precursor. The introduction of substituents such as methyl groups and phenylethyl chains is achieved through carefully designed substitution or coupling reactions. Recent advancements in catalytic asymmetric synthesis have also been explored to enhance enantioselectivity in key steps of the synthesis pathway.

In terms of applications beyond pharmacology, 1H-purine-2,6-dione derivatives like this compound are being investigated for their potential roles in materials science. For example, their ability to form stable coordination complexes with metal ions makes them candidates for use in catalysis or as building blocks for functional materials. Additionally, their aromaticity and heterocyclic nature make them attractive for applications in optoelectronics.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1H-purine-2,6-dione derivatives while exploring their full spectrum of biological activities. Collaborative efforts between chemists and biologists are expected to yield deeper insights into their mechanisms of action and potential therapeutic uses. As our understanding of these compounds grows, they are likely to play an increasingly important role in both academic research and industrial applications.

In conclusion,1H-purine derivatives like 1H-purine diones continue to be a focal point in chemical research due to their versatility and bioactivity. The compound with CAS No 374545-12-7 represents a prime example of how structural modifications can lead to molecules with unique properties and promising applications across multiple disciplines.